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Compound of Interest

Compound Name: 1-ethyl-3-nitro-1H-pyrazole

CAS No.: 58793-46-7

Cat. No.: B1602458

Get Quote

Executive Summary: Operational Safety &
Classification
Urgent Safety Notice: 1-Ethyl-3-nitro-1H-pyrazole belongs to the nitropyrazole class of

compounds.[1] While often used as pharmaceutical intermediates, the nitro-functionalized

azole core possesses energetic characteristics.[1][2] Although mono-nitro variants are

generally less sensitive than their di- or tri-nitro counterparts, they must be treated as

potentially explosive precursors and energetic materials during disposal.[1]

Disposal Classification:

Primary Hazard: Acute Toxicity (Oral), Serious Eye Damage.[1][2][3][4][5]

Secondary Hazard: Potential Energetic/Reactive Material (Heat/Shock sensitivity).[1][2]

RCRA Status: Not explicitly P- or U-listed, but must be evaluated for Characteristic Reactivity

(D003) or Ignitability (D001) depending on the matrix.
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Method: Controlled High-Temperature Incineration with flue gas scrubbing.[1][2]

Part 1: Chemical Profile & Hazard Identification
Understanding the molecular stability is the prerequisite for safe disposal.[1][2] The nitro group

(

) attached to the pyrazole ring creates a system with high nitrogen content and potential for
rapid decomposition under thermal stress.[1]

Physicochemical Safety Data
Property Specification Operational Implication

CAS Number

Varies by specific isomer

synthesis (Verify specific

batch)

Use for waste manifesting.

Molecular Structure
Nitro-substituted N-alkylated

azole

Do not subject to friction or

impact.[1]

Physical State Solid (crystalline)
Dust explosion hazard if

aerosolized.[1][2]

Incompatibilities
Strong Oxidizers, Strong

Bases, Reducing Agents

Strict Segregation required in

waste streams.[1][2]

GHS Classification
Acute Tox. 4 (H302), Eye Dam.

1 (H318)

Requires full PPE (Nitrile

gloves, safety goggles).[1][2]

Expert Insight: Unlike N-unsubstituted nitropyrazoles, the 1-ethyl substitution removes the acidic

proton, reducing sensitivity to metal salt formation.[1] However, the compound remains

incompatible with strong reducing agents (e.g., hydrides), which can reduce the nitro group

exothermically.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.combi-blocks.com/msds/JQ-4084.pdf
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/354909.pdf
https://www.combi-blocks.com/msds/JQ-4084.pdf
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/354909.pdf
https://www.combi-blocks.com/msds/JQ-4084.pdf
https://www.combi-blocks.com/msds/JQ-4084.pdf
https://www.combi-blocks.com/msds/JQ-4084.pdf
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/354909.pdf
https://www.combi-blocks.com/msds/JQ-4084.pdf
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/354909.pdf
https://www.combi-blocks.com/msds/JQ-4084.pdf
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/354909.pdf
https://www.combi-blocks.com/msds/JQ-4084.pdf
https://www.combi-blocks.com/msds/JQ-4084.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602458?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 2: Pre-Disposal Stabilization & Segregation
Before removing the waste from the fume hood, you must stabilize the matrix.[1][2]

Segregation Logic (The "Red Line" Rules)
NEVER mix with oxidizers (Peroxides, Nitric Acid).[2] This creates a high-sensitivity

explosive mixture.[1][2]

NEVER mix with strong bases (NaOH, KOH).[2] While the N-ethyl group blocks

deprotonation, base-catalyzed ring cleavage or decomposition can still occur exothermically.

[1]

ALWAYS segregate into a dedicated "High Nitrogen/Energetic" or "Toxic Organic" waste

stream.[1][2]

Solubilization (Recommended for Solids)
Disposing of dry, crystalline energetic powders poses a friction risk.[1][2]

Protocol: Dissolve solid waste in a compatible combustible solvent (e.g., Acetone, Ethanol,

or Ethyl Acetate) to desensitize it.[1]

Concentration Limit: Keep solutions below 10% w/v to moderate combustion rate during

incineration.

Part 3: Step-by-Step Disposal Workflows
Workflow A: Solid Waste (Pure Compound)
Objective: Desensitize and transfer for incineration.[1][2]

PPE Setup: Don safety goggles, lab coat, and double nitrile gloves.[1][2] Work behind a blast

shield if handling >5g.[1][2]

Solvation: Gently dissolve the solid in Acetone or Ethanol inside the fume hood.[1][2] Avoid

scraping the container walls (friction risk).[1][2]

Transfer: Pour the solution into a High-Density Polyethylene (HDPE) waste container.
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Labeling: Affix a hazardous waste tag.

Constituents: "1-Ethyl-3-nitro-1H-pyrazole (5%), Acetone (95%)"

Hazards: Flammable, Toxic, Irritant.[1][2][4]

Storage: Store in a flammable waste cabinet away from heat sources until pickup.

Workflow B: Liquid Waste (Reaction Mixtures)
Objective: Prevent secondary reactions in the waste drum.[1][2]

Quenching: If the waste contains unreacted reagents (e.g., alkylating agents), quench

carefully before adding to the waste container.[1][2]

pH Check: Ensure the waste solution is Neutral (pH 6-8). Acidic or basic conditions can

degrade the pyrazole ring over time, leading to pressure buildup.[1][2]

Container Choice: Use conductive containers (or ground the drum) if the solvent volume is

large (>4L) to prevent static discharge.[1][2]

Workflow C: Contaminated Glassware
Triple Rinse: Rinse glassware 3 times with acetone.[1][2]

Rinsate Disposal: Collect all rinsates into the Liquid Waste stream (Workflow B).

Glass Disposal: Once triple-rinsed and air-dried, the glassware can be handled as standard

broken glass/sharps (unless local EHS regulations mandate "P-listed" equivalent handling, in

which case, dispose of glass as solid hazardous waste).[1]

Part 4: Visualizing the Decision Logic[2]
Disposal Decision Tree
This diagram guides the researcher through the correct disposal path based on the physical

state of the waste.[2]
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Waste Generation:
1-Ethyl-3-nitro-1H-pyrazole

Physical State?

Solid / Crystalline

Solution / Mother Liquor

Trace / Contaminated Glass

Dissolve in Acetone/Ethanol
(Desensitization)

Check Incompatibilities
(No Oxidizers/Strong Bases)

Triple Rinse with Solvent

Label: Flammable & Toxic
(High Nitrogen)

Final Disposal:
High-Temp Incineration

Verify pH Neutrality
(Prevent decomposition)

Combine Rinsate with
Liquid Waste

Click to download full resolution via product page

Caption: Operational decision matrix for segregating and processing nitro-pyrazole waste

streams.
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Part 5: Emergency Procedures
In the event of a spill or exposure during the disposal process:

Spill (Solid): Do not sweep (friction risk). Wet the spill with acetone or water/ethanol mixture

to desensitize.[1][2] Absorb with inert material (vermiculite or sand).[1][2] Do not use paper

towels (combustible).[1][2]

Spill (Liquid): Absorb with vermiculite. Place in a sealed bag.

Exposure:

Eye Contact: Rinse immediately for 15 minutes.[1][2] Seek medical attention (Risk of

corneal damage).[1][2][4]

Ingestion: Rinse mouth. Do NOT induce vomiting. Contact poison control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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